Cas no 88991-19-9 (2,2,2-trichloroethane-1,1-diol - ethane-1,2-diol (1:1))

2,2,2-trichloroethane-1,1-diol - ethane-1,2-diol (1:1) structure
88991-19-9 structure
Product Name:2,2,2-trichloroethane-1,1-diol - ethane-1,2-diol (1:1)
CAS No:88991-19-9
MF:C4H9Cl3O4
MW:227.470859289169
CID:1936121
PubChem ID:174719
Update Time:2025-04-21

2,2,2-trichloroethane-1,1-diol - ethane-1,2-diol (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trichloroethane-1,1-diol - ethane-1,2-diol (1:1)
    • ethane-1,2-diol,2,2,2-trichloroethane-1,1-diol
    • 2,2,2-Trichloro-1,1-ethanediol mixt. with 1,2-ethanediol
    • 88991-19-9
    • DTXCID10159957
    • DTXSID10237466
    • Perzotox
    • 1,1-Ethanediol, 2,2,2-trichloro-, mixt. with 1,2-ethanediol
    • Inchi: 1S/C2H3Cl3O2.C2H6O2/c3-2(4,5)1(6)7;3-1-2-4/h1,6-7H;3-4H,1-2H2
    • InChI Key: KNWKQPFSUXOXJV-UHFFFAOYSA-N
    • SMILES: ClC(C(O)O)(Cl)Cl.OCCO

Computed Properties

  • Exact Mass: 225.956642Da
  • Monoisotopic Mass: 225.956642Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 62.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9Ų
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